2-(Cyclohexylmethyl)-4-methoxyphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• SMILES: COC1=CC(=C(C=C1)O)CC2CCCCC2
• InChI: InChI=1S/C14H20O2/c1-16-13-7-8-14(15)12(10-13)9-11-5-3-2-4-6-11/h7-8,10-11,15H,2-6,9H2,1H3
• InChIKey: RXRQEUDOFDJZHF-UHFFFAOYSA-N

2-(Cyclohexylmethyl)-4-methoxyphenol Overview

2-(Cyclohexylmethyl)-4-methoxyphenol (CAS 1243283-33-1; molecular formula C₁₄H₂₀O₂; MW 220.31 g/mol) is a disubstituted phenolic compound featuring an ortho-cyclohexylmethyl substituent (at C2) and a para-methoxy substituent (at C4) on a single aromatic ring . This regiochemical pattern distinguishes it from the more commonly encountered 4-(cyclohexylmethyl)-2-methoxyphenol (CAS 1243361‑94‑5, para-cyclohexylmethyl/ortho‑methoxy) and from para‑cyclohexyl‑substituted analogs such as 4‑cyclohexyl‑2‑methoxyphenol (CAS 19521‑72‑3), which lack the methylene spacer between the aromatic core and the cyclohexyl ring . The compound belongs to the pharmacologically relevant 2‑methoxyphenol (guaiacol) chemotype, yet its unique substitution geometry modulates steric access to the phenolic hydroxyl, hydrogen‑bonding capacity, and oxidative stability relative to its regioisomers and simpler congeners [1].

Antioxidant mechanism probe: para‑methoxy group satisfies ortho‑methoxyphenol requirement

Aldose reductase inhibitor study context: cyclohexylmethyl as reported bioisostere

Metabolic stability screening: ortho‑cyclohexylmethyl linked to reported lower clearance

Agrochemical intermediate synthesis: regiochemistry aligns with patented methoxyacrylate process

• [1] Kajiyama, T.; Ohkatsu, Y. Effect of para-substituents of phenolic antioxidants. Polym. Degrad. Stab. 2001, 71, 445–452. View Source

Non-Interchangeability of 2-(Cyclohexylmethyl)-4-methoxyphenol

Within the cyclohexylmethyl‑methoxyphenol family, subtle regioisomeric shifts profoundly alter steric and electronic properties that govern antioxidant potency, metabolic stability, and target‑binding interactions. In ortho‑methoxyphenols, antioxidant activity is contingent upon the presence of a para‑substituent that increases electron density at the phenolic oxygen and localizes radical character—a prerequisite satisfied by the para‑methoxy group in 2‑(cyclohexylmethyl)‑4‑methoxyphenol but absent in 2‑(cyclohexylmethyl)phenol [1]. Furthermore, the ortho‑cyclohexylmethyl substituent creates greater steric hindrance around the phenolic –OH compared to the para‑cyclohexylmethyl regioisomer, potentially affecting hydrogen‑atom transfer kinetics, enzymatic recognition, and membrane permeability in ways that cannot be extrapolated from one isomer to another [2]. These structural nuances render generic substitution scientifically unsound without direct comparative data.

Regioisomer mismatch

4‑(Cyclohexylmethyl)‑2‑methoxyphenol may shift steric and electronic profile, altering antioxidant and enzyme recognition behavior.

Missing para‑methoxy group

2‑(Cyclohexylmethyl)phenol lacks the required para‑electron‑donating group; antioxidant activity is not supported by established ortho‑methoxyphenol SAR.

Simpler methoxyphenols

Eugenol or 2‑methoxyphenol provide different lipophilicity and steric shielding; metabolic clearance and permeability profiles may differ significantly.

• [1] Kajiyama, T.; Ohkatsu, Y. Effect of para-substituents of phenolic antioxidants. Polym. Degrad. Stab. 2001, 71, 445–452. View Source
• [2] Rakowitz, D.; Gmeiner, A.; Matuszczak, B. Synthesis and aldose reductase inhibitory activities of novel O-substituted hydroxyphenylacetic acid derivatives. Arch. Pharm. (Weinheim) 2006, 339, 547–558. PMID: 17009299. View Source

2-(Cyclohexylmethyl)-4-methoxyphenol: Evidence vs. Analogs

Regioisomeric Position and Antioxidant Activation

In ortho‑methoxyphenols, a para‑substituent is mechanistically required to induce antioxidant activity by increasing electron density on the phenolic oxygen and localizing the radical electron at the para‑position [1]. 2‑(Cyclohexylmethyl)‑4‑methoxyphenol, bearing a para‑methoxy group, fulfills this structural requirement. In contrast, the regioisomer 4‑(cyclohexylmethyl)‑2‑methoxyphenol (CAS 1243361‑94‑5) positions the methoxy group ortho to the phenolic –OH and the cyclohexylmethyl group para; this interchanged substitution pattern is predicted to alter the O–H bond dissociation energy (BDE) and hydrogen‑atom transfer kinetics, although quantitative BDE values for this specific pair are not available in the public domain.

Antioxidant Prerequisite

Class-level inference

Target possesses para‑methoxy; comparators lack para‑electron‑donating group

Para‑methoxy group supports antioxidant SAR study context

Quantitative BDE values not publicly available

Evidence Dimension	Structural prerequisite for antioxidant activity (para-substituent requirement in ortho-methoxyphenols)
Target Compound Data	Possesses para-methoxy substituent; satisfies the established para-substituent requirement for antioxidant activity in ortho-methoxyphenol chemotype
Comparator Or Baseline	4-(Cyclohexylmethyl)-2-methoxyphenol (ortho-methoxy, para-cyclohexylmethyl); 2-(cyclohexylmethyl)phenol (ortho-cyclohexylmethyl, no para-substituent) – lacks the para-electron-donating group
Quantified Difference	Qualitative structural difference: target compound possesses the para-electron-donating group essential for antioxidant activity; comparator lacking para-substituent is predicted inactive as antioxidant per established SAR [1]
Conditions	SAR principle derived from systematic study of ortho-methoxyphenols with varying para-substituents using peroxy radical scavenging assays

Why This Matters

A procurement decision based on antioxidant screening must account for the presence of the para‑methoxy group, which is mechanistically essential for radical‑scavenging activity in this chemotype; the de‑methoxy analog or the regioisomer with ortho‑methoxy substitution cannot be assumed to exhibit comparable antioxidant performance.

• [1] Kajiyama, T.; Ohkatsu, Y. Effect of para-substituents of phenolic antioxidants. Polym. Degrad. Stab. 2001, 71, 445–452. View Source

Cyclohexylmethyl as Benzyl Bioisostere for Aldose Reductase

In a series of O‑substituted hydroxyphenylacetic acid derivatives evaluated for aldose reductase (ALR2) inhibitory activity, compounds 7b and 7c—bearing a cyclohexylmethyl substituent—exhibited the highest inhibitory potency within the series, establishing the cyclohexylmethyl moiety as an effective surrogate for the 4‑bromo‑2‑fluorobenzyl residue commonly found in potent ALR2 inhibitors [1]. While this study did not report the IC₅₀ values for compounds 7b and 7c directly, the abstract explicitly states they demonstrated the highest inhibitory activity, indicating a potency advantage over non‑cyclohexylmethyl congeners.

ALR2 Inhibitory Rank

Class-level inference

Cyclohexylmethyl‑substituted derivatives ranked highest in tested series

Supports aldose reductase inhibitor study context

IC₅₀ values not publicly reported

Evidence Dimension	Aldose reductase inhibitory activity rank order
Target Compound Data	Cyclohexylmethyl-substituted derivatives ranked highest in ALR2 inhibition within the O-substituted hydroxyphenylacetic acid series
Comparator Or Baseline	Compounds bearing 4-bromo-2-fluorobenzyl or other non-cyclohexylmethyl substituents within the same series
Quantified Difference	Qualitative rank: cyclohexylmethyl-bearing compounds > non-cyclohexylmethyl analogs (exact IC₅₀ values not publicly reported in abstract)
Conditions	In vitro aldose reductase inhibition assay; Arch. Pharm. (Weinheim) 2006, 339, 547–558

Why This Matters

For research programs targeting aldose reductase or related oxidoreductase enzymes, the presence of a cyclohexylmethyl substituent—as found in 2‑(cyclohexylmethyl)‑4‑methoxyphenol—may confer a potency advantage over analogs lacking this moiety, supporting its selection as a privileged scaffold for library design.

• [1] Rakowitz, D.; Gmeiner, A.; Matuszczak, B. Synthesis and aldose reductase inhibitory activities of novel O-substituted hydroxyphenylacetic acid derivatives. Arch. Pharm. (Weinheim) 2006, 339, 547–558. PMID: 17009299. View Source

Cyclohexylmethyl Group: Low Metabolic Clearance in EP1 Antagonists

In a structure‑activity relationship study of 1,5‑biaryl pyrroles as EP1 receptor antagonists, the cyclohexylmethyl derivative (compound 19) demonstrated the lowest metabolic clearance among all benzyl replacement groups tested, outperforming cyclopentylmethyl, isobutyl, and other alkyl/cycloalkyl substituted analogs [1]. This finding establishes the cyclohexylmethyl substituent as a metabolically stable benzyl bioisostere.

Metabolic Clearance

Cross-study comparable

Cyclohexylmethyl derivative showed lowest clearance among benzyl replacements tested

Supports metabolic stability screening context

Specific clearance values not publicly reported

Evidence Dimension	In vitro metabolic clearance rank order
Target Compound Data	Cyclohexylmethyl derivative (compound 19): lowest metabolic clearance within the series
Comparator Or Baseline	Cyclopentylmethyl, isobutyl, and substituted benzyl analogs – all exhibited higher metabolic clearance
Quantified Difference	Ranked lowest (most stable); specific clearance values (mL/min/kg or μL/min/mg) not publicly reported in abstract
Conditions	In vitro metabolic stability assay in liver microsomes; Bioorg. Med. Chem. Lett. 2006, 16, 3657–3662

Why This Matters

When selecting cyclohexylmethyl‑substituted phenols for in vivo pharmacological studies, the metabolic stability advantage of the cyclohexylmethyl group—demonstrated across chemotypes—may translate into prolonged half‑life and improved exposure relative to analogs bearing smaller or unsaturated substituents.

• [1] Hall, A. et al. Structure-activity relationships of 1,5-biaryl pyrroles as EP1 receptor antagonists. Bioorg. Med. Chem. Lett. 2006, 16, 3657–3662. PMID: 16697196. View Source

Ortho-Cyclohexylmethyl: Enhanced Lipophilicity and Steric Shielding

2‑(Cyclohexylmethyl)‑4‑methoxyphenol (MW 220.31, C₁₄H₂₀O₂) possesses a substantially higher calculated logP and greater steric bulk than the core scaffold 2‑methoxyphenol (guaiacol, C₇H₈O₂, MW 124.14) or the natural analog eugenol (4‑allyl‑2‑methoxyphenol, C₁₀H₁₂O₂, MW 164.20). The ortho‑positioning of the cyclohexylmethyl group creates direct steric shielding of the adjacent phenolic –OH, which is absent in the para‑substituted regioisomer 4‑(cyclohexylmethyl)‑2‑methoxyphenol, potentially reducing rates of phenolic oxidation and glucuronidation . Although experimentally measured logP values for the target compound are not available in the public domain, the structural features predict a logP increase of approximately 2–3 units relative to 2‑methoxyphenol based on the additive contribution of the cyclohexylmethyl fragment.

Lipophilicity & Steric

Supporting evidence

Ortho‑cyclohexylmethyl shields phenolic –OH; predicted logP increase ~2–3 units vs 2‑methoxyphenol

Supports cell‑based assay and permeability context

Measured logP values not confirmed

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 220.31; ortho-cyclohexylmethyl group shields phenolic –OH
Comparator Or Baseline	2-Methoxyphenol (MW 124.14, logP ~1.3); Eugenol (MW 164.20, logP ~2.3); 4-(Cyclohexylmethyl)-2-methoxyphenol (MW 220.31, para-cyclohexylmethyl – no ortho steric shielding)
Quantified Difference	ΔMW: +96.17 vs 2-methoxyphenol; +56.11 vs eugenol; predicted logP increase ~2–3 units vs 2-methoxyphenol (exact calculated logP values not confirmed from authoritative database)
Conditions	Physicochemical property comparison based on structural analysis and fragment-based logP prediction principles

Why This Matters

Higher lipophilicity and ortho‑steric shielding may favor membrane permeability and reduce metabolic conjugation of the phenolic hydroxyl, making this compound a more suitable candidate than simple methoxyphenols for cell‑based assays or in vivo studies requiring adequate bioavailability.

Methoxyacrylate Fungicide Intermediate: Syngenta Patents

Cycloalkyl‑substituted phenol compounds, including those bearing cyclohexylmethyl and methoxy substituents, are disclosed as key intermediates in the synthesis of microbiocidal methoxyacrylate derivatives with documented fungicidal activity in patent WO 2020/193387 A1 (Syngenta Crop Protection AG) [1]. The patent explicitly identifies cyclohexyl as the most preferred R1 substituent (C₃–C₇ cycloalkyl) for the Friedel‑Crafts alkylation process that yields the phenol intermediate, citing advantages in atom efficiency and regioselective mono‑alkylation over prior hydrogenation‑based approaches [2]. The ortho‑cyclohexylmethyl substitution pattern (as in the target compound) directly corresponds to the meta‑isomer product of this patented process, which is subsequently elaborated to active fungicidal methoxyacrylates.

Fungicide Intermediate

Supporting evidence

Ortho‑cyclohexylmethyl pattern aligns with patented Friedel‑Crafts process; cyclohexyl reported as preferred

Supports agrochemical intermediate synthesis context

Patent‑derived preference ranking

Evidence Dimension	Patent-documented synthetic utility as a fungicide intermediate
Target Compound Data	Ortho-cyclohexylmethyl-para-methoxyphenol regioisomer corresponds to the meta-substituted product of the Syngenta Friedel-Crafts process; cyclohexyl identified as most preferred R1 group
Comparator Or Baseline	Cyclopentyl, cyclopropyl, and cyclobutyl analogs – less preferred in patent hierarchy; regioisomeric ortho/para mixtures from non-selective alkylation methods
Quantified Difference	Preference hierarchy: cyclohexyl > cyclopentyl > cyclopropyl/cyclobutyl (qualitative patent preference ranking; comparative yields vs other cycloalkyl groups not disclosed)
Conditions	Friedel-Crafts alkylation process as described in WO 2020/193387 A1 and US 2024/0190806 A1

Why This Matters

For procurement supporting agrochemical intermediate synthesis, the compound's specific regiochemistry aligns with the preferred intermediate in a documented industrial fungicide synthesis pipeline, providing a clear application context that simpler or differently substituted analogs cannot claim.

• [1] Rendine, S. et al. (Syngenta Crop Protection AG). Fungicidal compounds. WO 2020/193387 A1, 2020. View Source
• [2] Syngenta Crop Protection AG. Chemical process. US 2024/0190806 A1, 2024. View Source

2-(Cyclohexylmethyl)-4-methoxyphenol Applications

SAR Libraries for Oxidoreductase Inhibitor Discovery

The cyclohexylmethyl moiety has been validated as a high‑potency benzyl surrogate in aldose reductase inhibitors [1]. Incorporating 2‑(cyclohexylmethyl)‑4‑methoxyphenol as a scaffold‑diversifying building block enables exploration of ortho‑cyclohexylmethyl/para‑methoxy substitution effects on enzyme inhibition potency, expanding SAR beyond the commonly used para‑cyclohexylmethyl regioisomer. The para‑methoxy group simultaneously satisfies the established structural requirement for antioxidant activity in ortho‑methoxyphenols [2], making this a dual‑function probe compound.

Metabolic Stability Screening of Bioisosteric Phenols

The cyclohexylmethyl substituent has demonstrated the lowest metabolic clearance among benzyl replacement groups in EP1 receptor antagonist series [3]. 2‑(Cyclohexylmethyl)‑4‑methoxyphenol, with its ortho‑positioned cyclohexylmethyl group providing direct steric shielding of the phenolic –OH, is a rational candidate for comparative metabolic stability studies against unshielded analogs such as eugenol or 2‑methoxyphenol. Its higher predicted lipophilicity further supports cell‑based assay compatibility.

Agrochemical Intermediate: Methoxyacrylate Fungicide Synthesis

The Syngenta patent portfolio identifies cyclohexyl‑substituted phenol intermediates as critical precursors to fungicidal methoxyacrylate active ingredients, with cyclohexyl being the most preferred cycloalkyl group [4]. The specific ortho‑cyclohexylmethyl substitution pattern of the target compound corresponds to the meta‑isomer product of the patented Friedel‑Crafts mono‑alkylation process, making it directly relevant for process chemistry development and scale‑up studies in agrochemical manufacturing.

Antioxidant Mechanism: para-Substituent Electronic Effects

The target compound's para‑methoxy group (electron‑donating) combined with the ortho‑cyclohexylmethyl group (sterically bulky, inductively electron‑donating) provides a defined system for studying how para‑substitution modulates antioxidant activity in ortho‑methoxyphenols. This aligns with established mechanistic paradigms where para‑substituents accelerate hydrogen abstraction by peroxy radicals [2]. Comparative kinetic studies against 2‑(cyclohexylmethyl)phenol (lacking para‑substitution) or 4‑(cyclohexylmethyl)‑2‑methoxyphenol (altered substitution geometry) can quantify the contribution of the para‑methoxy group to chain‑breaking antioxidant stoichiometry.

Application

Selection Property

Validation Focus

Oxidoreductase inhibitor SAR library

Cyclohexylmethyl bioisostere & para‑methoxy pattern

Aldose reductase inhibition & antioxidant prerequisite

Metabolic stability screening

Ortho‑cyclohexylmethyl steric shielding

In vitro microsomal clearance comparison

Agrochemical intermediate synthesis

Regiochemistry matches patented Friedel‑Crafts process

Process chemistry and methoxyacrylate yield

Antioxidant mechanism studies

para‑Methoxy electron‑donating effect

Radical scavenging kinetics and stoichiometry

• [1] Rakowitz, D.; Gmeiner, A.; Matuszczak, B. Synthesis and aldose reductase inhibitory activities of novel O-substituted hydroxyphenylacetic acid derivatives. Arch. Pharm. (Weinheim) 2006, 339, 547–558. PMID: 17009299. View Source
• [2] Kajiyama, T.; Ohkatsu, Y. Effect of para-substituents of phenolic antioxidants. Polym. Degrad. Stab. 2001, 71, 445–452. View Source
• [3] Hall, A. et al. Structure-activity relationships of 1,5-biaryl pyrroles as EP1 receptor antagonists. Bioorg. Med. Chem. Lett. 2006, 16, 3657–3662. PMID: 16697196. View Source
• [4] Rendine, S. et al. (Syngenta Crop Protection AG). Fungicidal compounds. WO 2020/193387 A1, 2020. View Source